(2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid
Overview
Description
(2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid, also known as CMPP, is a synthetic herbicide used to control broadleaf weeds in crops such as soybeans, wheat, and corn. CMPP belongs to the aryloxyphenoxypropionate (AOPP) family of herbicides, which act by inhibiting the enzyme acetyl-coenzyme A carboxylase (ACC) in plants.
Scientific Research Applications
Environmental Analysis
A study by Nuhu et al. (2012) developed a sensitive method for determining phenoxy herbicides, including (2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid, in water samples. This method featured phase transfer microextraction with simultaneous derivatization, followed by GC-MS analysis. It achieved a low detection limit and was successfully applied to real water samples, indicating its utility in environmental monitoring of this compound (Nuhu et al., 2012).
Soil and Mineral Interactions
Research by Werner et al. (2012) compiled a database of soil-water distribution coefficients for various phenoxy herbicides, including (2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid. The study provided insights into the adsorption behavior of these herbicides in soils and their interaction with different soil components, which is crucial for understanding their environmental fate (Werner et al., 2012).
Herbicide Adsorption and Degradation
Paszko et al. (2016) reviewed the adsorption and degradation of phenoxyalkanoic acid herbicides in soils, including (2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid. The study compared the extent of adsorption and degradation rates of these herbicides to assess their potential for groundwater contamination, providing valuable information for environmental risk assessment (Paszko et al., 2016).
Molecular Configuration Studies
He et al. (2005) investigated the absolute configurations of chiral herbicides, including (2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid, using vibrational circular dichroism. This research is significant in understanding the stereospecific effects of these herbicides, which can influence their biological activity and environmental impact (He et al., 2005).
Chemical Analysis in Food Samples
Rosales-Conrado et al. (2005) developed a capillary liquid chromatography method to determine chlorophenoxy acid herbicides, including (2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid, in apple juice samples. This research highlights the importance of accurate and sensitive analytical methods for monitoring potentially harmful residues in food products (Rosales-Conrado et al., 2005).
properties
IUPAC Name |
(2S)-2-(4-chloro-2-methylphenoxy)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-6-5-8(11)3-4-9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNTGYJSOUMFZEP-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)Cl)O[C@@H](C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10895808 |
Source
|
| Record name | (S)-(-)-Mecoprop | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10895808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2s)-2-(4-Chloro-2-methylphenoxy)propanoic acid | |
CAS RN |
25333-13-5 |
Source
|
| Record name | Mecoprop, (-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025333135 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (S)-(-)-Mecoprop | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10895808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | MECOPROP, (-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R049359JHL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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